Cas no 52079-10-4 ((S)-O-Desmethyl Naproxen)

(S)-O-Desmethyl Naproxen is a chiral metabolite of naproxen, a nonsteroidal anti-inflammatory drug (NSAID). This compound is primarily used in pharmacological research to study the metabolic pathways and enantioselective pharmacokinetics of naproxen. Its key advantages include high purity and well-defined stereochemistry, making it valuable for analytical reference standards and enzymatic studies. Researchers utilize (S)-O-Desmethyl Naproxen to investigate drug metabolism, particularly cytochrome P450-mediated reactions, and to assess the biological activity of naproxen derivatives. Its structural specificity also supports the development of enantioselective assays and chiral separation techniques in pharmaceutical analysis.
(S)-O-Desmethyl Naproxen structure
(S)-O-Desmethyl Naproxen structure
Product Name:(S)-O-Desmethyl Naproxen
CAS No:52079-10-4
MF:C13H12O3
MW:216.232583999634
MDL:MFCD00869765
CID:377128
PubChem ID:329827666
Update Time:2025-05-27

(S)-O-Desmethyl Naproxen Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthaleneaceticacid, 6-hydroxy-a-methyl-,(aS)-
    • (S)-O-Desmethyl Naproxen
    • (2R)-1-((11BS)-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-YL)-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE
    • (S)-2-(6-hydroxy-2-naphthyl)propionic acid
    • O-Desmethylnaproxen
    • (2S)-2-(6-hydroxynaphthalen-2-yl)propanoic acid
    • (S)-6-Hydroxy-α-methyl-2-naphthaleneacetic acid
    • d-2-(6-Hydroxy-2-naphthyl)proprionic acid
    • (2S)-2-(6-Hydroxynaphthalen-2-yl)propanoic Acid (O-Demethylnaproxen)
    • MDL： MFCD00869765
    • Inchi： 1S/C13H12O3/c1-8(13(15)16)9-2-3-11-7-12(14)5-4-10(11)6-9/h2-8,14H,1H3,(H,15,16)/t8-/m0/s1
    • InChI Key： XWJUDDGELKXYNO-QMMMGPOBSA-N
    • SMILES： OC([C@@H](C)C1C=CC2C=C(C=CC=2C=1)O)=O

Computed Properties

  • Exact Mass: 216.07900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 182-183 °C
  • PSA: 57.53000
  • LogP: 2.73350

(S)-O-Desmethyl Naproxen Security Information

  • Symbol: GHS07 GHS09
  • Signal Word：Warning
  • Hazard Statement： H302-H317-H400
  • Warning Statement： P273-P280
  • Hazardous Material transportation number：UN 3077 9/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-43-50/53
  • Safety Instruction： 36/37-60-61
  • Hazardous Material Identification： Xn N
  • Storage Condition：2-8°C
  • Risk Phrases：R22; R43; R50/53

(S)-O-Desmethyl Naproxen Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(S)-O-Desmethyl Naproxen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM244822-1g
(S)-2-(6-Hydroxynaphthalen-2-yl)propanoic acid
 52079-10-4 97%
1g
 $3920 2024-07-15
Chemenu
CM244822-5g
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 $11760 2024-07-15
abcr
AB389272-10 mg
(S)-6-Hydroxy-alpha-methyl-2-naphthaleneacetic acid; .
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 €167.20 2023-04-25
abcr
AB389272-50 mg
(S)-6-Hydroxy-alpha-methyl-2-naphthaleneacetic acid; .
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 €665.50 2023-04-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
95114-25MG
<I>O</I>-Desmethylnaproxen
 52079-10-4
25mg
 ¥2397.2 2023-10-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHR2521-100MG
(S)-O-Desmethyl Naproxen
 52079-10-4
100mg
 ¥6592.91 2025-01-10
TRC
D292125-5mg
(S)-O-Desmethyl Naproxen
 52079-10-4
5mg
 $ 138.00 2023-09-08
TRC
D292125-10mg
(S)-O-Desmethyl Naproxen
 52079-10-4
10mg
 $ 196.00 2023-09-08
TRC
D292125-25mg
(S)-O-Desmethyl Naproxen
 52079-10-4
25mg
 $ 523.00 2023-09-08
TRC
D292125-50mg
(S)-O-Desmethyl Naproxen
 52079-10-4
50mg
 $1013.00 2023-05-18

(S)-O-Desmethyl Naproxen Production Method

(S)-O-Desmethyl Naproxen Related Literature

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